Cas no 54725-42-7 (cholest-8(14)-ene)

• Product Name: cholest-8(14)-ene
• CAS No: 54725-42-7
• Molecular Formula: C₂₇H₄₆
• Molecular Weight: 370.65400
• CID: 942722
• PubChem ID: 22296596

cholest-8(14)-ene Properties

Names and Identifiers

• cholest-8(14)-ene
• (9R,10S,13R,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,5,6,7,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene
• Cholest-8(14)-ene100µg
• 54725-42-7
• DTXSID80624506

• InChIKey： LOYUFUGUVLIJNJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C27H46/c1-19(2)9-8-10-20(3)23-14-15-24-22-13-12-21-11-6-7-17-26(21,4)25(22)16-18-27(23,24)5/h19-21,23,25H,6-18H2,1-5H3
• SMILES： CC(C)CCCC(C)C1CCC2=C3CCC4CCCCC4(C)C3CCC12C |c:11|

Computed Properties

• Exact Mass: 370.36000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 5
• Monoisotopic Mass: 370.359951467g/mol
• Heavy Atom Count: 27
• Complexity: 569
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 9.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• LogP: 8.56200
• PSA: 0.00000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids